Cas no 73921-77-4 (2,4,8-Fluoranthenetriol, triacetate)

• Product Name: 2,4,8-Fluoranthenetriol, triacetate
• CAS No: 73921-77-4
• MF: C₂₂H₂₂O₉
• MW: 430.404687404633
• CID: 541814
• PubChem ID: 71404114
• Update Time: 2025-04-19

2,4,8-Fluoranthenetriol, triacetate Chemical and Physical Properties

Names and Identifiers

• 2,4,8-Fluoranthenetriol, triacetate
• acetic acid,fluoranthene-2,4,8-triol
• DTXSID90824979
• Acetic acid--fluoranthene-2,4,8-triol (3/1)
• 73921-77-4

• Inchi： 1S/C16H10O3.3C2H4O2/c17-8-1-2-10-12(5-8)11-3-4-15(19)14-7-9(18)6-13(10)16(11)14;3*1-2(3)4/h1-7,17-19H;3*1H3,(H,3,4)
• InChI Key： LZPZIHCHXPHSHY-UHFFFAOYSA-N
• SMILES： OC1C=CC2C3C=C(C=CC=3C3=CC(=CC=1C3=2)O)O.OC(C)=O.OC(C)=O.OC(C)=O

Computed Properties

• Exact Mass: 430.12638228g/mol
• Monoisotopic Mass: 430.12638228g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 6
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 31
• Rotatable Bond Count: 0
• Complexity: 389
• Covalently-Bonded Unit Count: 4
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 173Ų